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In the intricate world of research, development, and manufacturing, the unsolicited formation of

foam can be a significant impediment, compromising product quality and process efficiency.

This technical guide delves into the physicochemical properties of Nopco NXZ, a metallic

soap-based defoaming agent, providing researchers, scientists, and drug development

professionals with a comprehensive understanding of its characteristics and functional

mechanisms.

Nopco NXZ is a versatile anti-foaming agent primarily utilized in latex and emulsion systems.

[1][2][3] Its efficacy is particularly noted in acrylic, vinyl acetate, and vinyl acetate-acrylic

emulsions, where it plays a critical role in mitigating foam during production and application of

various water-based products like paints and adhesives.[1][2][3]

Core Composition and Physicochemical
Characteristics
Nopco NXZ is a complex formulation primarily composed of mineral oil, metallic soap, and

nonionic surfactants.[1][2] The mineral oil component, predominantly hydrotreated heavy

naphthenic distillates, constitutes 75.0 to 85.0 percent by weight and acts as a carrier for the

active defoaming agents.[1][4] This synergistic composition is crucial for its defoaming action,

which involves the droplet of the defoamer entering the foam lamella, spreading, and ultimately

causing the rupture of the foam bubble.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1171978?utm_src=pdf-interest
https://www.benchchem.com/product/b1171978?utm_src=pdf-body
https://www.benchchem.com/product/b1171978?utm_src=pdf-body
https://www.smolecule.com/products/s1824518
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.sannopco.co.jp/eng/products/function/function1.php
https://www.smolecule.com/products/s1824518
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.sannopco.co.jp/eng/products/function/function1.php
https://www.benchchem.com/product/b1171978?utm_src=pdf-body
https://www.smolecule.com/products/s1824518
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.smolecule.com/products/s1824518
https://www.benchchem.com/product/b1171978
https://www.benchchem.com/product/b1171978
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of its key physicochemical properties is presented in the table below:

Property Value Notes Source

Appearance
Light yellowish brown

liquid
- [2][5]

Active Content 100% - [5]

Viscosity 170 mPa・s (at 25℃) 2200 mPa・s (at 5℃) [2]

Gravity 0.89 (at 20℃) - [5]

pH Not specified

Information not

available in the

provided search

results.

-

Flash Point 174℃ (C.O.C)
Cleveland Open Cup

method.
[5]

Dispersibility Dispersible in water

Can be used directly

or diluted with water.

[5]

[5]

Ionicity Non-ionic - [5]

Functional Mechanism and Application
The defoaming mechanism of Nopco NXZ is a multi-faceted process involving foam-breaking,

foam-suppressing, and deaerating actions.[1] Upon introduction into a foaming system, it

penetrates the foam film, reduces surface tension, and causes the foam to collapse.[1] It can

also be added proactively to prevent foam formation.[1] The performance of Nopco NXZ can

be influenced by system variables such as temperature and the rheological properties of the

foaming medium.[4]

Its primary applications are in industries where foam control is critical:

Paints and Coatings: Reduces foam during production and application of water-based paints.

[1]
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Adhesives: Incorporated into emulsion adhesives to minimize foam formation and enhance

performance.[1]

Latex and Emulsions: Particularly effective in acrylic, vinyl acetate, and vinyl acetate-acrylic

systems.[2][3]

Ceramics: Used in coatings where foaming can lead to defects.[1]

The recommended dosage is typically in the range of 0.1-0.5 mass% based on the solid weight

of emulsions and latexes.[5]

Experimental Protocol: Evaluating Defoamer
Efficacy
A standardized method for evaluating the efficiency of a defoamer like Nopco NXZ is crucial for

comparative analysis and process optimization. The following protocol is based on a nitrogen

bubbling method.

Objective: To quantify the foam-breaking and foam-suppressing efficiency of Nopco NXZ in a

liquid medium.

Materials:

100g of the test latex or emulsion (e.g., Nitrile Butadiene Rubber - NBR latex)

500mL graduated cylinder

Nitrogen gas source with a flowmeter

G4 glass filter

5 mass% dilution of Nopco NXZ defoamer

Timer

Methodology:
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Preparation: Measure 100g of the test latex into a 500mL graduated cylinder. The

temperature of the latex should be controlled at a specific value (e.g., 25℃ or 40℃).

Foam Generation: Introduce nitrogen gas through the G4 glass filter at a constant flow rate

(e.g., 0.5 L/min) into the latex.

Defoamer Addition: Allow the foam to reach a predetermined height. Once the target foam

height is achieved, add 0.5mL of the 5 mass% dilution of the defoamer.

Data Recording: Record the foam height at regular intervals after the addition of the

defoamer.

The following diagram illustrates the experimental workflow:
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Preparation

Foam Generation

Defoaming & Measurement

Measure 100g of Latex

Transfer to 500mL Graduated Cylinder

Control Temperature (25°C or 40°C)

Introduce N2 Gas via G4 Filter

Constant Flow Rate (0.5 L/min)

Generate Foam to Predetermined Height

Add 0.5mL of 5% Nopco NXZ Dilution

Record Foam Height Over Time

Click to download full resolution via product page

Experimental workflow for defoamer efficiency testing.
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Interplay of Properties and Performance
The defoaming performance of Nopco NXZ is a direct consequence of its physicochemical

properties. The logical relationship between these attributes and its function is depicted in the

diagram below.

Physicochemical Properties

Defoaming Mechanism

Overall Performance

Low Surface Tension

Penetration of Foam Lamella

Controlled Incompatibility Good Dispersibility

Spreading Across Foam Surface

Optimal Viscosity

Rupture of Foam Bubbles

Effective Foam Breaking Efficient Foam Suppression

Click to download full resolution via product page

Relationship between Nopco NXZ properties and performance.

In conclusion, Nopco NXZ's well-defined physicochemical properties translate into a robust

and reliable defoaming agent for a variety of industrial applications. A thorough understanding

of these characteristics, coupled with standardized testing protocols, empowers researchers

and developers to effectively control foam and optimize their formulations and processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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